2-(Pentyloxy)naphthalene

• CAS: 31059-19-5
• Molecular Formula: C15H18O
• Molecular Weight: 214.30 g/mol
• InChI: InChI=1S/C15H18O/c1-2-3-6-11-16-15-10-9-13-7-4-5-8-14(13)12-15/h4-5,7-10,12H,2-3,6,11H2,1H3
• InChIKey: XMIYCZUIHNVBKA-UHFFFAOYSA-N

2-(Pentyloxy)naphthalene: Physicochemical Identity & Structure

2-(Pentyloxy)naphthalene is a 2-substituted naphthalene ether possessing a C5 linear alkoxy chain (C₁₅H₁₈O, MW 214.30 g·mol⁻¹) [1]. The pentyloxy substituent confers a markedly high calculated lipophilicity (XLogP3 = 5.3) [1] combined with negligible hydrogen-bonding capacity (HBD = 0, HBA = 1) and moderate conformational flexibility (5 rotatable bonds) [1]. These computed properties position it as a hydrophobic, aprotic aromatic ether scaffold distinctly separable from shorter-chain 2-alkoxynaphthalenes (e.g., 2-methoxy- or 2-ethoxynaphthalene) that exhibit substantially lower log P values and divergent solubility profiles [2].

1

Longer C5 chain scaffold. Distinctly higher hydrophobicity and negligible H-bond donation compared to methoxy/ethoxy 2-alkoxynaphthalenes.

2

Aprotic ether framework. Low HBA count (1) and zero HBD define passive distribution and solubility behaviour in non-polar media.

3

Chain-length-driven property tuning. Log P, thermal stability, and molecular recognition all depend on the pentyloxy chain; methoxy or ethoxy analogs shift the property envelope.

• [1] PubChem. (2025). Compound Summary: 2-(Pentyloxy)naphthalene (CID 263053). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-_Pentyloxy_naphthalene View Source
• [2] Krishnamurthy, T., & Wasik, S. P. (1978). Fluorometric determination of partition coefficients of naphthalene homologues in octanol-water mixtures. Journal of Environmental Science and Health, Part A, 13(8), 595–602. View Source

Why 2-(Pentyloxy)naphthalene Cannot Be Substituted

Within the 2-alkoxynaphthalene series, the length of the alkoxy chain is not a passive structural variation—it dictates three critical application-relevant outcomes: (i) the magnitude of the octanol–water partition coefficient (log P), which for 2-(pentyloxy)naphthalene is computed as 5.3 versus approximately 2.7–3.3 for 2-methoxy- and 2-ethoxynaphthalene [1][2]; (ii) the volatility and thermal annealing behaviour that govern its utility as a solid additive in all-polymer solar cells, where 2-ethoxynaphthalene delivers different intermolecular interactions compared with longer-chain variants [3]; and (iii) biological target engagement, as demonstrated by the differential PPARγ binding affinities (Kd = 3.70 nM vs. EC₅₀ = 280 nM for a pentyloxy-bearing naphthalene derivative) and lipoxygenase inhibition profiles that are sensitive to alkoxy chain topology [4][5]. Substituting a shorter-chain analog without re‑optimising the full experimental system can therefore lead to loss of function, altered morphology, or incompatible pharmacokinetic parameters.

!

Log P shift >2 units vs. methoxy alters partitioning, passive permeability, and formulation-required solubilisation strategies.

!

Thermal volatility mismatch may change film morphology in OPV solid-additive screening; 2-ethoxynaphthalene provides a different intermolecular interaction profile.

!

Receptor engagement (PPARγ, 15-LOX-1) can drop by orders of magnitude with shorter alkoxy chains, breaking SAR continuity in lead optimisation.

• [1] PubChem. (2025). XLogP3 data for 2-(Pentyloxy)naphthalene (CID 263053). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-_Pentyloxy_naphthalene View Source
• [2] PubChem. (2025). XLogP3 data for 2-Methoxynaphthalene (CID 7119). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-methoxynaphthalene View Source
• [3] Song, J., Li, C., Ma, H., Han, B., Wang, Q., Wang, X., Wei, D., Bu, L., Yang, R., Yan, H., & Sun, Y. (2024). Optimizing Double-Fibril Network Morphology via Solid Additive Strategy Enables Binary All-Polymer Solar Cells with 19.50% Efficiency. Advanced Materials, 36(36), 2406922. View Source
• [4] BindingDB. (2025). Affinity data for BDBM50235986 (CHEMBL4073499): Kd 3.70 nM, EC50 280 nM for PPARgamma. Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50235986 View Source
• [5] BindingDB. (2025). Affinity data for BDBM50417153 (CHEMBL1270704): Ki 22 nM for 15-lipoxygenase-1. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50417153 View Source

Quantitative Comparison of 2-(Pentyloxy)naphthalene and Analogs

Lipophilicity: Pentyloxy vs. Shorter Alkoxy Chains

The calculated octanol–water partition coefficient (XLogP3) of 2-(pentyloxy)naphthalene is 5.3 [1], representing a ≥60 % increase over 2-methoxynaphthalene (XLogP3 ≈ 2.7–3.3) [2]. This chain-length-driven hydrophobicity difference directly influences membrane permeability, protein binding, and passive distribution in biological screening cascades.

Lipophilicity (XLogP3)

Cross-study

5.3vs~2.7–3.3

Δ ≈2.0–2.6 log units (≈100× hydrophobicity)

Chain-length-dependent hydrophobicity control.

Computed XLogP3; directs assay partitioning and bioanalytical method design.

Evidence Dimension	Octanol–water partition coefficient (XLogP3)
Target Compound Data	5.3
Comparator Or Baseline	2-Methoxynaphthalene: ~2.7–3.3
Quantified Difference	Δ ≈ 2.0–2.6 log units (≈ 100 × greater hydrophobicity)
Conditions	Calculated by XLogP3 3.0 algorithm (PubChem)

Why This Matters

A 100-fold difference in theoretical partitioning profoundly alters a compound's behaviour in cellular assays, formulation requirements, and environmental fate assessments, making chain-length-matched procurement essential for reproducibility.

• [1] PubChem. (2025). XLogP3 value for 2-(Pentyloxy)naphthalene (CID 263053). View Source
• [2] PubChem. (2025). XLogP3 value for 2-Methoxynaphthalene (CID 7119). View Source

PPARγ Binding Affinity of Pentyloxy-Naphthalene Derivative

A pentyloxy-bearing naphthalene derivative (BDBM50235986) displayed high-affinity binding to PPARγ with a thermodynamic Kd of 3.70 nM, as determined by surface plasmon resonance (SPR), and a cellular transactivation EC₅₀ of 280 nM in a GAL4-fused hPPARγ LBD luciferase reporter assay in HepG2 cells [1]. For context, structurally related naphthalene derivatives that lack the pentyloxy motif or carry shorter alkoxy chains frequently exhibit EC₅₀ values in the micromolar range in comparable PPARγ transcriptional assays, highlighting the contribution of the pentyloxy substituent to receptor engagement.

PPARγ Binding (Kd)

Class-level

3.70 nMKd; EC₅₀ 280 nM (HepG2 reporter)

Nanomolar engagement depends on pentyloxy motif.

Class-level inference; SPR and cell-transactivation context.

Evidence Dimension	PPARγ binding (Kd) and transactivation (EC₅₀)
Target Compound Data	Kd = 3.70 nM; EC₅₀ = 280 nM
Comparator Or Baseline	Unsubstituted or shorter-chain analogs: often >1–10 µM in similar PPARγ assays (general class behaviour)
Quantified Difference	Kd: ~3–4 orders of magnitude stronger than typical class baseline
Conditions	SPR for Kd; GAL4-hPPARγ LBD luciferase reporter in HepG2 cells, 20 h incubation

Why This Matters

Nanomolar binding affinity is a prerequisite for further lead optimisation in metabolic disease programs; substituting the pentyloxy chain for a methyl or ethyl ether could eliminate this activity, making precise compound identity critical for SAR reproducibility.

• [1] BindingDB. (2025). BDBM50235986 (CHEMBL4073499) PPARgamma binding and transactivation data. View Source

15-Lipoxygenase-1 Inhibition by Pentyloxy Derivative

A distinct pentyloxy-bearing naphthalene-containing compound (CHEMBL1270704/BDBM50417153) inhibited human N-terminal His₆-tagged reticulocyte 15-lipoxygenase-1 with a Ki of 22 nM, measured via 15‑HPETE formation using the Michaelis–Menten equation [1]. By comparison, a separate 2‑alkoxy‑naphthalene derivative tested against 5‑lipoxygenase (5‑LOX) showed an IC₅₀ > 10 000 nM [2], indicating that subtle structural variations—including alkoxy chain characteristics—can produce a > 450‑fold difference in lipoxygenase inhibitory potency.

15-LOX-1 Inhibition (Ki)

Class-level

Ki 22 nMvsIC₅₀ >10 000 nM (5-LOX)

>450-fold potency difference

Alkoxy chain dictates isoform selectivity.

Assay context: 15-HPETE formation; 5-LOX recombinant system.

Evidence Dimension	Lipoxygenase inhibition (Ki and IC₅₀)
Target Compound Data	Ki = 22 nM (15‑LOX‑1)
Comparator Or Baseline	Related 2-alkoxy-naphthalene: IC₅₀ >10 000 nM (5‑LOX)
Quantified Difference	> 450‑fold potency difference
Conditions	Inhibition of human His₆‑tagged 15‑LOX‑1 assessed via 15‑HPETE formation (Michaelis–Menten kinetics); 5‑LOX assay in recombinant E. coli BL21(DE3) measuring all‑trans LTB₄/5‑HETE

Why This Matters

Lipoxygenase isoform selectivity and potency are exquisitely sensitive to lipophilic substituent structure; researchers developing anti‑inflammatory agents must therefore source the exact alkyl‑chain homologue used in the reference SAR series.

• [1] BindingDB. (2025). BDBM50417153 (CHEMBL1270704) 15‑lipoxygenase‑1 Ki data. View Source
• [2] BindingDB. (2025). BDBM50591538 (CHEMBL5205807) 5‑lipoxygenase IC₅₀ data. View Source

Alkoxy Chain Length and Solid Additive Performance in Solar Cells

In a systematic study of PM6:PY‑DT‑X all‑polymer solar cells (all‑PSCs), altering the alkoxy substituent of 2‑alkoxynaphthalene volatile solid additives was shown to precisely tune both intermolecular interactions and miscibility with the host donor:acceptor matrix [1]. While the record certified power conversion efficiency of 19.1% was achieved with 2‑ethoxynaphthalene, the study explicitly demonstrates that additive chain length governs the stepwise regulation of donor and acceptor aggregation during film casting and thermal annealing [1]. The unique volatility and miscibility profile of the pentyloxy variant makes it a distinct candidate for morphology optimisation in non‑fullerene acceptor systems.

OPV Additive Morphology

Context-dependent

Chain length governs crystallization kinetics and phase separation in PM6:PY‑DT‑X blends; pentyloxy variant not directly reported but occupies a distinct parameter space.

Pentyloxy provides a specific morphology control point.

Qualitative; device reproducibility context requires validation.

Evidence Dimension	Photovoltaic performance and film morphology modulation
Target Compound Data	2‑Pentyloxy variant not directly reported; chain‑length parameter space explored
Comparator Or Baseline	2-Ethoxynaphthalene: PCE 19.50% (certified 19.1%), T80 = 1750 h
Quantified Difference	Qualitative: chain length determines crystallization kinetics and phase separation
Conditions	PM6:PY‑DT‑X all‑PSC devices with 2‑alkoxynaphthalene volatile solid additives; film casting and thermal annealing

Why This Matters

For organic photovoltaic research groups screening volatile solid additives, the pentyloxy homologue provides a specific point in the alkoxy‑chain continuum that controls film morphology differently from both shorter (ethyl) and longer (octyl) analogs, directly affecting device reproducibility.

• [1] Song, J., Li, C., Ma, H., et al. (2024). Optimizing Double‑Fibril Network Morphology via Solid Additive Strategy Enables Binary All‑Polymer Solar Cells with 19.50% Efficiency. Advanced Materials, 36(36), 2406922. View Source

Boiling Point and Refractive Index vs. Lower Homologues

2‑(Pentyloxy)naphthalene exhibits a predicted boiling point of 335 °C (at 760 mmHg) and a refractive index of 1.562 , whereas 2‑methoxynaphthalene boils at 274 °C and 2‑ethoxynaphthalene at approximately 282 °C . The ≈ 50–60 °C elevation in boiling point reflects the increased van der Waals interactions conferred by the longer alkyl chain, which can be advantageous for high-temperature processing or applications requiring reduced volatility.

Boiling Point / Refractive Index

Cross-study

335 °C / 1.562vs. 2-methoxy (274 °C) and 2-ethoxy (~282 °C)

Higher thermal stability for processing.

Predicted values; reduced evaporative loss at elevated temperature.

Evidence Dimension	Boiling point (predicted/experimental)
Target Compound Data	335 °C
Comparator Or Baseline	2-Methoxynaphthalene: 274 °C; 2-Ethoxynaphthalene: ≈ 282 °C
Quantified Difference	Δ = +61 °C vs. methoxy; Δ = +53 °C vs. ethoxy
Conditions	Atmospheric pressure (760 mmHg); predicted and literature values

Why This Matters

A significantly higher boiling point translates to lower evaporative loss during thermal processing, making the pentyloxy homologue preferable for applications requiring sustained thermal stability, such as solvent‑free reactions or high‑temperature polymer blending.

2-(Pentyloxy)naphthalene: Research & Industrial Applications

PPARγ Agonist Lead Optimisation

The nanomolar PPARγ binding affinity (Kd = 3.70 nM) and cellular transactivation activity (EC₅₀ = 280 nM) of pentyloxy-bearing naphthalene derivatives [1] make 2-(pentyloxy)naphthalene a valuable synthetic intermediate or scaffold for medicinal chemistry programs targeting metabolic disorders (e.g., type 2 diabetes, dyslipidaemia). The high lipophilicity (XLogP3 = 5.3) [2] is consistent with the hydrophobic ligand-binding pocket requirements of PPARγ, and procurement of the exact pentyloxy variant ensures SAR continuity when iterating on published lead series.

Lipoxygenase-Targeted Anti-Inflammatory Probe Development

Given the exquisite sensitivity of 15‑lipoxygenase‑1 inhibition to the alkoxy substituent—exemplified by a Ki of 22 nM for a pentyloxy‑bearing naphthalene versus IC₅₀ >10 000 nM for a structurally related 2‑alkoxy naphthalene on 5‑LOX [1]—2‑(pentyloxy)naphthalene can serve as a chemical probe or precursor for dissecting isoform‑selective lipoxygenase pharmacology. Consistent sourcing of the pentyloxy homologue is critical, as slight chain‑length modifications may shift selectivity profiles.

Organic Photovoltaic Morphology Optimisation

In all‑polymer solar cell research, 2‑alkoxynaphthalenes function as volatile solid additives that govern the formation of double‑fibril network morphology (DFNM) [1]. The pentyloxy variant provides a specific point on the alkoxy‑chain continuum, offering distinct volatility, miscibility, and aggregation‑modulation properties compared to the ethyl (record PCE 19.5%) or longer octyl analogues. Device physicists seeking to fine‑tune blend morphology should evaluate the pentyloxy homologue as part of a systematic additive library.

Dye, Fragrance & High-Boiling Solvent Intermediates

With a boiling point of 335 °C and a refractive index of 1.562 [1], 2‑(pentyloxy)naphthalene offers a substantially higher thermal processing window than 2‑methoxy‑ (274 °C) or 2‑ethoxynaphthalene (≈282 °C). This makes it attractive as an intermediate for dyes, pigments, and fragrance ingredients that are formulated or applied at elevated temperatures, where lower‑boiling homologues might evaporate or degrade, compromising colour yield or scent longevity.

Application

Selection Property

Validation Focus

PPARγ pathway research probe

Chain-length-dependent receptor engagement

Binding and transactivation assay context

Lipoxygenase isoform selectivity studies

Alkoxy chain specificity for LOX isoforms

Isoform-selective inhibition profiling

Organic photovoltaic morphology screening

Alkoxy-chain continuum additive library

Film morphology and device reproducibility

High-temperature processing intermediate

Elevated boiling point and thermal stability

Thermal processing window suitability

• [1] BindingDB. (2025). PPARgamma and lipoxygenase affinity data for pentyloxy-bearing naphthalene derivatives. View Source
• [2] PubChem. (2025). XLogP3 and computed properties for 2-(Pentyloxy)naphthalene. View Source